6-(2-Ethoxyphenyl)-4,7-dimethyl-2-(3-methylbutyl)purino[7,8-a]imidazole-1,3-dione
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Overview
Description
6-(2-Ethoxyphenyl)-4,7-dimethyl-2-(3-methylbutyl)purino[7,8-a]imidazole-1,3-dione is a useful research compound. Its molecular formula is C22H27N5O3 and its molecular weight is 409.49. The purity is usually 95%.
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Scientific Research Applications
Structure-Activity Relationships and Molecular Studies
Research on arylpiperazinylalkyl purine diones and triones has evaluated their affinity for serotoninergic and dopaminergic receptors. Compounds with a purine-2,4-dione nucleus generally exhibited higher affinity values than corresponding triones. Some compounds were identified as potent ligands for 5-HT1A, 5-HT7 receptors, and mixed 5-HT1A/5-HT7 receptors with additional affinity for dopamine D2 receptors. Docking studies suggested the importance of substituents at the 7-position for receptor affinity and selectivity, highlighting potential applications in developing therapeutic agents for psychiatric disorders (Zagórska et al., 2015).
Antimycobacterial and Cytotoxic Activities
Novel purine alkaloids isolated from marine organisms have shown weak cytotoxicity toward human cancer cell lines, illustrating the potential for purine derivatives in anticancer research (Qi et al., 2008). Similarly, substituted pyridines and purines containing thiazolidinedione have been evaluated for their hypoglycemic and hypolipidemic activity, signifying the versatility of purine derivatives in metabolic disease research (Kim et al., 2004).
Mechanism of Action
Target of Action
Imidazole-based compounds are known to exhibit various pharmacological activities and have a wide range of uses in medicinal chemistry . They can show antibacterial activities against various microorganisms .
Mode of Action
The exact mode of action of imidazole-based compounds can vary depending on the specific compound and its structure. Some imidazole derivatives have been shown to exhibit antistaphylococcal activity .
Biochemical Pathways
Imidazole and its derivatives are important compounds with a wide range of bioactivity . They are structures with high pharmaceutical activity, showing good tissue penetration and permeability .
Pharmacokinetics
Imidazole compounds are highly polar compounds with a dipole moment of 3.61 and are completely soluble in water . This suggests that they may have good bioavailability, although the specific ADME properties can vary depending on the specific compound and its structure.
Result of Action
The result of the action of imidazole-based compounds can vary depending on the specific compound and its targets. Some imidazole derivatives have been shown to exhibit antibacterial activities .
properties
IUPAC Name |
6-(2-ethoxyphenyl)-4,7-dimethyl-2-(3-methylbutyl)purino[7,8-a]imidazole-1,3-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H27N5O3/c1-6-30-17-10-8-7-9-16(17)27-15(4)13-26-18-19(23-21(26)27)24(5)22(29)25(20(18)28)12-11-14(2)3/h7-10,13-14H,6,11-12H2,1-5H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VZHJXAOTWRAMDR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=CC=C1N2C(=CN3C2=NC4=C3C(=O)N(C(=O)N4C)CCC(C)C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H27N5O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
409.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.